N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)naphthalene-2-sulfonamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C21H25N3O2S2/c1-23-9-11-24(12-10-23)21(19-8-13-27-16-19)15-22-28(25,26)20-7-6-17-4-2-3-5-18(17)14-20/h2-8,13-14,16,21-22H,9-12,15H2,1H3
• InChI Key: CMQRJUUBADRIGU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNS(=O)(=O)C2=CC3=CC=CC=C3C=C2)C4=CSC=C4
• Molecular Formula: C21H25N3O2S2
• Molecular Weight: 415.6 g/mol

Description

N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)naphthalene-2-sulfonamide, also known as MPTNES, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications. MPTNES is a sulfonamide derivative that has been shown to exhibit antitumor, anti-inflammatory, and antimicrobial properties. In

Scientific Research Applications

Subheading Anxiolytic and Antidepressant Potential of a Selective 5-HT1B Antagonist

The review explores the anxiolytic and antidepressant potential of AR-A000002, a selective 5-HT1B antagonist, demonstrating its utility in the treatment of anxiety and affective disorders. The studies conducted showcase its behavioral pharmacological profile, affirming its therapeutic promise in relevant paradigms (Hudzik et al., 2003).

Synthesis and Application of 1,3-Dihydroxynaphthalene

Subheading Chemical Synthesis Routes and Applications

This work provides a comprehensive review of the synthesis and applications of 1,3-dihydroxynaphthalene. It discusses various synthesis routes and highlights the photocatalytic hydroxylation method as a recommended approach due to its simplicity and eco-friendly nature (Zhang You-lan, 2005).

Sulfonamides: A Patent Review (2008–2012)

Subheading Medicinal Significance and Patent Landscape

This review presents the main classes of sulfonamides explored between 2008 and 2012, covering scientific and patent literature on various inhibitors. It emphasizes the constant need for novel sulfonamides in developing selective antiglaucoma drugs, antitumor agents, and diagnostic tools, underscoring the privileged motif of sulfonamides in future drug development (Carta, Scozzafava, & Supuran, 2012).

Antibacterial Activity of Thiophene or Chromene Moiety Containing Aryl Sulfonamide

Subheading Promising Antibacterial Agents

The review underscores the antibacterial properties of aryl sulfonamides containing thiophene or chromene moieties. It highlights their significance in medicinal and industrial chemistry, stressing the need for synthesizing and developing potential derivatives for enhanced pharmacological applications (Rathore et al., 2021).